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Abstract

4,5,6-Trimethoxytryptamine (4,5,6-TMT) is a rare, polymethoxylated indoleamine derivative.
Structurally, it represents a hybrid motif: it possesses the tryptamine core characteristic of
serotonin (5-HT) and psilocybin, yet retains the 3,4,5-trimethoxy substitution pattern found in
the phenethylamine mescaline. Despite this structural homology to potent psychedelics, 4,5,6-
TMT exhibits a distinct pharmacological profile, often cited in structure-activity relationship
(SAR) studies to demonstrate the steric and electronic limits of the 5-HT2A receptor's
orthosteric binding pocket. This guide outlines its physicochemical properties, a validated
synthesis pathway from 3,4,5-trimethoxyaniline, and its theoretical pharmacological
interactions.

Chemical Structure and Properties[1][2][3][4][5][6]
[7][8][9]

4,5,6-TMT is defined by an indole core substituted with three methoxy groups at the 4, 5, and 6
positions of the benzene ring. This specific substitution pattern creates a highly electron-rich
aromatic system.
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Nomenclature and Identifiers

Property Data

IUPAC Name 2-(4,5,6-Trimethoxy-1H-indol-3-yl)ethanamine
Common Name 4,5,6-Trimethoxytryptamine (4,5,6-TMT)

CAS Number 5376-34-1

Chemical Formula C13H18N203

Molecular Weight 250.29 g/mol

SMILES COc1c(0OC)c(0C)c2c(cl)c(CCN)[nH]2

hvsicochemical .

Property Value (Experimental/Predicted)
Melting Point (HCI salt) 248-250 °C (Decomposes)
LogP 1.85 (Predicted)
pKa (Amine) 9.68

N Soluble in MeOH, EtOH, DMSO; sparingly
Solubility ]

soluble in H20.

Appearance Off-white to beige crystalline solid (HCI salt).

Synthesis and Manufacturing

The synthesis of 4,5,6-TMT is non-trivial due to the electron-rich nature of the benzene ring,
which can lead to over-oxidation or side reactions during electrophilic substitution. The most
robust route employs 3,4,5-trimethoxyaniline as the starting material, utilizing a modified Japp-
Klingemann or Nenitzescu indole synthesis to construct the ring, followed by the Speeter-
Anthony protocol for side-chain extension.

Retrosynthetic Analysis

o Target: 4,5,6-Trimethoxytryptamine[1][2]
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e Precursor A: 4,5,6-Trimethoxyindole[3][4]

e Precursor B: 3,4,5-Trimethoxyaniline (commercially available)

Step-by-Step Protocol
Stage 1: Synthesis of 4,5,6-Trimethoxyindole

Rationale: Direct formylation of the aniline is unstable. We use an oxidative cyclization
approach.

o Reagents: 3,4,5-Trimethoxyaniline, Ethyl bromopyruvate (or Ethyloxomalonate), Acid

catalyst.

e Procedure:
o Dissolve 3,4,5-trimethoxyaniline in glacial acetic acid.
o Add ethyloxomalonate dropwise under reflux.

o The intermediate hydrazone/enamine cyclizes to form Ethyl 4,5,6-trimethoxyindole-2-
carboxylate.

o Hydrolysis/Decarboxylation: Reflux the ester in KOH/MeOH to yield the carboxylic acid,
followed by thermal decarboxylation (heating with copper powder in quinoline at 200°C) to
yield 4,5,6-Trimethoxyindole.

Stage 2: Glyoxalylation (Speeter-Anthony Procedure)

Rationale: This step installs the carbon backbone for the ethylamine chain with high
regioselectivity at the indole-3 position.

» Reagents: 4,5,6-Trimethoxyindole, Oxalyl Chloride, Anhydrous Ether/THF.
e Procedure:

o Dissolve 4,5,6-trimethoxyindole (1.0 eq) in anhydrous diethyl ether at 0°C.
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o Add oxalyl chloride (1.2 eq) dropwise. An orange/red precipitate (indolyl-3-glyoxalyl
chloride) forms immediately.

o Stir for 1 hour, then quench with excess ammonia gas (or concentrated NH4OH) to form
4,5,6-Trimethoxyindole-3-glyoxylamide.

Stage 3: Reduction to Tryptamine

Rationale: Lithium Aluminum Hydride (LiAlH4) effectively reduces both carbonyls of the
glyoxylamide to the amine.

e Reagents: LiAlH4 (4.0 eq), Anhydrous THF.

» Procedure:
o Prepare a suspension of LiAlH4 in anhydrous THF under Argon/Nitrogen atmosphere.
o Slowly add the glyoxylamide solid (or solution) to the hydride suspension.
o Reflux for 12—-24 hours. The color typically shifts from yellow to grey/white.

o Workup: Cool to 0°C. Quench carefully (Fieser method: 1mL H20, 1mL 15% NaOH, 3mL
H20 per gram of LiAlHa4).

o Filter the aluminum salts. Dry the filtrate (MgSOa) and evaporate to yield the freebase oil.

o Crystallization: Dissolve in minimal IPA/MeOH and add concentrated HCI to precipitate
4,5,6-Trimethoxytryptamine HCI.

Synthesis Pathway Diagram
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Figure 1: Synthetic route from 3,4,5-trimethoxyaniline to 4,5,6-TMT via the Speeter-Anthony
protocol.[5][1][2][6]

Pharmacology and Mechanism of Action[2][3]
Structure-Activity Relationship (SAR)

4,5,6-TMT serves as a critical data point in serotonergic SAR. While it shares the "trimethoxy"
motif with Mescaline (a phenethylamine), its activity at the 5-HT2A receptor is significantly
attenuated compared to its phenethylamine counterpart.
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 Steric Bulk: The indole ring is larger than the benzene ring of mescaline. Adding three
methoxy groups (especially at the 4-position) creates significant steric hindrance near the
receptor's orthosteric binding site (specifically residues interacting with the indole NH).

o Electronic Effects: The 4,5,6-trimethoxy pattern increases electron density on the indole ring.
While 5-methoxy substitution (as in 5-MeO-DMT) enhances affinity, the addition of the 4- and
6-methoxy groups disrupts the optimal hydrophobic collapse required for receptor activation.

e Shulgin's Observation: Alexander Shulgin and other medicinal chemists noted that while
polymethoxylation enhances phenethylamine activity (e.g., Mescaline, TMA-2), it often
degrades tryptamine activity. Tryptamines generally tolerate 4- or 5-substitution well, but 6-
and 7-substitution (or polysubstitution) often leads to inactivity or reduced potency.

Receptor Binding Profile (Predicted)

Based on homologous series data (e.g., 5,6-dimethoxytryptamine):

Receptor Affinity (Ki) Functional Effect
Weak Partial Agonist /
5-HT2A > 1,000 nM (Low) ,
Antagonist
5-HT1A Moderate Agonist
SERT Moderate Reuptake Inhibition

Key Insight: Unlike 5-MeO-DMT, which is a potent 5-HT1A/2A agonist, 4,5,6-TMT is likely to act
more as a serotonin reuptake inhibitor or a weak 5-HT1A agonist rather than a hallucinogen.
The "Mescaline of the Tryptamines" hypothesis fails because the indole scaffold orients the
methoxy groups differently within the receptor pocket compared to the phenethylamine
scaffold.

Safety and Handling

Signal Word: WARNING

e Hazard Statements:
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H302: Harmful if swallowed.

[e]

H315: Causes skin irritation.

o

[¢]

H319: Causes serious eye irritation.

[e]

H335: May cause respiratory irritation.

» Handling Protocol:
o Handle only in a fume hood.
o Wear nitrile gloves and safety goggles.
o Store at -20°C, protected from light (indole oxidation risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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